Cas no 54458-15-0 (1-Ethoxy-3-isocyanatopropane)

• Product Name: 1-Ethoxy-3-isocyanatopropane
• CAS No: 54458-15-0
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD08576377
• CID: 354533
• PubChem ID: 15430779
• Update Time: 2025-04-23

1-Ethoxy-3-isocyanatopropane Chemical and Physical Properties

Names and Identifiers

• Propane, 1-ethoxy-3-isocyanato-
• 1-ethoxy-3-isocyanatopropane
• DTXSID70572709
• 3-Ethoxypropyl isocyanate
• SCHEMBL6581210
• AKOS000265768
• BB 0260361
• MFCD08576377
• VS-14359
• EN300-145172
• 54458-15-0
• 1-Ethoxy-3-isocyanatopropane, AldrichCPR
• 1-Ethoxy-3-isocyanatopropane

• MDL： MFCD08576377
• Inchi： 1S/C6H11NO2/c1-2-9-5-3-4-7-6-8/h2-5H2,1H3
• InChI Key： YTCZSDNDGWZYNK-UHFFFAOYSA-N
• SMILES： O(CC)CCCN=C=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 97.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Additional information on 1-Ethoxy-3-isocyanatopropane

Propane, 1-ethoxy-3-isocyanato- (CAS No. 54458-15-0): A Key Intermediate in Modern Chemical Synthesis and Pharmaceutical Applications

Propane, 1-ethoxy-3-isocyanato- (CAS No. 54458-15-0) is a highly versatile chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical development. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various high-value chemicals. The presence of both an ethoxy group and an isocyanato functional group makes it particularly valuable for constructing complex molecular architectures, including polymers, specialty chemicals, and biologically active molecules.

The CAS No. 54458-15-0 of this compound provides a unique identifier that ensures precise classification and communication within the scientific community. This standardized numbering system is essential for ensuring consistency in research documentation, regulatory compliance, and industrial applications. The compound's molecular formula, C₅H₈NO₂, reflects its composition and highlights its potential reactivity, which is harnessed in numerous synthetic pathways.

In recent years, the demand for Propane, 1-ethoxy-3-isocyanato- has surged due to its applications in the development of advanced materials and pharmaceuticals. One of the most notable areas of interest is its role as a precursor in the synthesis of polyurethane-like polymers. These polymers exhibit exceptional mechanical properties and thermal stability, making them ideal for use in coatings, adhesives, and insulation materials. The isocyanato group in the compound is particularly reactive, enabling the formation of stable urethane linkages that contribute to the robustness of these materials.

Moreover, the ethoxy group present in Propane, 1-ethoxy-3-isocyanato-, provides an additional layer of functionality that can be exploited in cross-linking reactions. This dual functionality makes it a preferred choice for researchers aiming to develop novel polymeric systems with tailored properties. The ability to modify both ends of the molecule allows for fine-tuning of polymer characteristics such as solubility, flexibility, and hydrophobicity.

The pharmaceutical industry has also recognized the potential of Propane, 1-ethoxy-3-isocyanato-, particularly in the synthesis of bioactive molecules. Its reactive isocyanato group can be used to introduce pharmacophoric units into drug candidates, enhancing their binding affinity and bioavailability. Recent studies have demonstrated its utility in constructing peptidomimetics and other therapeutic agents that target specific biological pathways. The compound's ability to undergo cycloaddition reactions further expands its synthetic utility, enabling the creation of complex cyclic structures that mimic natural products.

Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for synthesizing Propane, 1-ethoxy-3-isocyanato-. Catalytic processes that minimize waste and energy consumption are being actively investigated. For instance, transition metal-catalyzed reactions have shown promise in facilitating the formation of desired products with high selectivity. These innovations align with global efforts to promote environmentally friendly chemical practices while maintaining high standards of efficiency and yield.

The industrial production of Propane, 1-ethoxy-3-isocyanato-, while not without challenges, benefits from well-established synthetic routes that ensure scalability and cost-effectiveness. Manufacturers often employ specialized equipment to handle the reactivity of the isocyanato group safely. Despite these precautions, careful handling remains paramount due to the potential for exothermic reactions when exposed to moisture or nucleophiles.

The versatility of Propane, 1-ethoxy-3-isocyanato-, extends beyond its role as a polymer precursor and pharmaceutical intermediate. It finds applications in agrochemicals as a building block for herbicides and fungicides that exhibit improved efficacy and environmental safety profiles. The compound's reactivity allows for the introduction of various substituents that can enhance its biological activity while reducing toxic side effects.

In conclusion, Propane, 1-ethoxy-3-isocyanato-(CAS No. 54458-15-0) represents a cornerstone material in modern chemical synthesis with far-reaching implications across multiple industries. Its unique structural features enable diverse applications ranging from advanced materials to life-saving pharmaceuticals. As research continues to uncover new synthetic methodologies and applications，this compound will undoubtedly remain at the forefront of innovation，driving progress in both academic research and industrial development.